(3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride

• IUPAC Name: 3H-imidazo[4,5-c]pyridin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C7H8N4.ClH/c8-3-7-10-5-1-2-9-4-6(5)11-7;/h1-2,4H,3,8H2,(H,10,11);1H
• InChI Key: WWCTUFQEEAYLEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1N=C(N2)CN.Cl
• Molecular Formula: C7H9ClN4
• Molecular Weight: 184.62 g/mol

Description

The compound (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride is a derivative of the imidazo[4,5-c]pyridine class. These compounds are of significant interest due to their potential pharmacological properties. Although the provided papers do not directly discuss this specific compound, they do provide insights into the synthesis and properties of closely related imidazo-pyridine derivatives, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of imidazo-pyridine derivatives can be complex, involving multiple steps and reagents. For instance, a novel synthesis of imidazo[1,5-a]pyridine derivatives has been developed starting from a chlorinated pyridine methanamine, which is related to the core structure of our compound of interest . The synthesis protocol described is scalable and yields good results, indicating that similar methods could potentially be applied to synthesize (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride.

Molecular Structure Analysis

The molecular structure of imidazo-pyridine derivatives is crucial for their biological activity. Single crystal X-ray methods have been used to confirm the structures of some derivatives . This technique could similarly be employed to determine the precise molecular structure of (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride, which is essential for understanding its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The reactivity of imidazo-pyridine compounds can lead to various chemical transformations. For example, the rearrangement of a related compound, ethyl 2-(3-amino-4-pyridinyl)hydrazinecarboxylate hydrochloride, resulted in the formation of an imidazo[4,5-c]pyridin-2(3H)one hydrochloride . This indicates that under certain conditions, such as acidification, unexpected rearrangements can occur, which could be relevant for the chemical behavior of (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride.

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazo-pyridine derivatives are influenced by their molecular structure. While the papers provided do not directly discuss the properties of (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride, they do mention the properties of similar compounds. For instance, the formation of dihydro-imidazoles from aryl aldehydes and their crystal structures suggest that the physical properties such as solubility and crystallinity can be deduced from these related compounds . These properties are important for the practical use of the compound in a laboratory or industrial setting.

Scientific Research Applications

Heterocyclic Nucleus in Medicinal Chemistry

The compound (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride is part of the imidazo[1,2-b]pyridazine scaffold, recognized as an important class of heterocyclic nucleus providing various bioactive molecules. This class has generated interest, particularly after the success of kinase inhibitors like ponatinib. The exploration of imidazo[1,2-b]pyridazine-containing derivatives has intensified due to their therapeutic potential in medicinal chemistry, with emphasis on understanding their structure-activity relationships (SAR) for designing molecules with enhanced pharmacokinetics and efficiency (Garrido et al., 2021).

Inhibitor for Cytochrome P450 Isoforms

The compound belongs to the class of inhibitors used in human liver microsomal incubations to assess the contribution of various Cytochrome P450 (CYP) isoforms to drug metabolism. Understanding the selectivity of inhibitors like (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride is crucial for deciphering the involvement of specific CYP isoforms, which aids in predicting potential drug-drug interactions when multiple drugs are coadministered to patients (Khojasteh et al., 2011).

Scaffold for p38α MAP Kinase Inhibitors

Compounds with an imidazole scaffold, including (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride, are known as selective inhibitors of the p38 mitogen-activated protein (MAP) kinase. This kinase is responsible for proinflammatory cytokine release, and the development of inhibitors based on imidazole scaffolds is crucial for managing inflammatory conditions. The literature describes the design, synthesis, and activity studies of these inhibitors, highlighting their importance in medicinal chemistry (Scior et al., 2011).

Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Applications

Heterocyclic N-oxide derivatives, including those synthesized from imidazole, have shown great versatility in organic synthesis, catalysis, and medicinal applications. These compounds, due to their functionalities, have been involved in the formation of metal complexes, design of catalysts, asymmetric synthesis, and have also shown biological importance, including anticancer, antibacterial, and anti-inflammatory activities. The incorporation of imidazole derivatives like (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride in this context has been significant in advancing drug development investigations (Li et al., 2019).

Pyrimidine Appended Optical Sensors and Biological Applications

Pyrimidine derivatives, including those synthesized from imidazole compounds, are used extensively as recognition units for the synthesis of optical sensors due to their ability to form coordination as well as hydrogen bonds. These derivatives have also found applications in biological and medicinal fields due to their exquisite sensing capabilities (Jindal & Kaur, 2021).

Antibacterial Profile of Imidazopyridine-Based Derivatives

Imidazopyridines (IZPs), a crucial class of fused heterocycles which include (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride, have shown a more diverse profile than individual imidazole and pyridine moieties. They play a significant role in addressing bacterial infections and antibacterial resistance, presenting an ever-growing risk in the 21st century. The review highlights the antibacterial profile and structure-activity relationship (SAR) of various synthesized IZP derivatives, providing a foundation for the development of novel, potent antibacterial agents (Sanapalli et al., 2022).

Safety and Hazards

“(3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride” has been classified as a GHS07 substance. The hazard statements associated with it are H302, H315, H319, and H335. This indicates that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

It is known that imidazo[4,5-b]pyridine derivatives have shown various biological activities such as antibacterial, anti-inflammatory, antitumor, and antiviral effects . The specific interactions of (3H-Imidazo[4,5-c]pyridin-2-yl)methanamine hydrochloride with its targets and the resulting changes are yet to be elucidated.

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives have been found to inhibit s-adenosyl-l-homocysteine synthesis and histone methyltransferase ezh2, which can be potentially applied in various types of cancer and ebola virus disease .

Result of Action

Imidazo[4,5-b]pyridine derivatives have shown various biological activities such as antibacterial, anti-inflammatory, antitumor, and antiviral effects .